Cas no 2034397-38-9 (3-{[1-(pyrazine-2-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile)

• Product Name: 3-{[1-(pyrazine-2-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile
• CAS No: 2034397-38-9
• MF: C₁₄H₁₂N₆O₂
• MW: 296.284081459045
• CID: 5352326
• Update Time: 2025-06-03

3-{[1-(pyrazine-2-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-((1-(pyrazine-2-carbonyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile
• 3-[1-(pyrazine-2-carbonyl)pyrrolidin-3-yl]oxypyrazine-2-carbonitrile
• 3-{[1-(pyrazine-2-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile

• Inchi： 1S/C14H12N6O2/c15-7-11-13(19-5-4-17-11)22-10-1-6-20(9-10)14(21)12-8-16-2-3-18-12/h2-5,8,10H,1,6,9H2
• InChI Key： BSDKWZXYTHEDEP-UHFFFAOYSA-N
• SMILES： O(C1C(C#N)=NC=CN=1)C1CN(C(C2C=NC=CN=2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 450
• XLogP3: -0.3
• Topological Polar Surface Area: 105

Additional information on 3-{[1-(pyrazine-2-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile

Professional Introduction to Compound with CAS No. 2034397-38-9 and Product Name: 3-{[1-(pyrazine-2-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile

Compound with the CAS number 2034397-38-9 and the product name 3-{[1-(pyrazine-2-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The molecular framework of this compound incorporates multiple functional groups, including pyrazine, pyrrolidine, and carbonyl moieties, which contribute to its unique chemical properties and biological activities.

The structural composition of 3-{[1-(pyrazine-2-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile is meticulously designed to interact with biological targets in a highly specific manner. The presence of the pyrazine ring system is particularly noteworthy, as pyrazines are well-documented for their role in various biological processes and have been extensively explored in medicinal chemistry. The pyrrolidine moiety further enhances the compound's potential by providing a flexible scaffold that can modulate binding interactions with biological receptors. This dual functionality makes the compound a promising candidate for the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on the development of small molecules that can modulate neurotransmitter systems, particularly those involving dopamine and serotonin. The compound 3-{[1-(pyrazine-2-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile has shown promise in preclinical studies as a potential regulator of these systems. Its ability to interact with both dopaminergic and serotonergic receptors suggests that it could be utilized in the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease. The carbonitrile group in its structure also contributes to its pharmacological profile by enhancing its solubility and bioavailability, which are critical factors for effective drug delivery.

The synthesis of 3-{[1-(pyrazine-2-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps include the condensation of pyrazine derivatives with pyrrolidine carboxylic acid esters, followed by nucleophilic substitution reactions to introduce the oxygenating group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve the desired molecular connectivity with high efficiency. These synthetic strategies not only highlight the compound's complexity but also underscore the advancements in synthetic organic chemistry that enable the creation of such intricate molecular architectures.

The biological activity of 3-{[1-(pyrazine-2-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile has been extensively evaluated through in vitro and in vivo studies. These studies have revealed that the compound exhibits potent binding affinity for several neurotransmitter receptors, including dopamine D2 receptors and serotonin 5-HT1A receptors. This binding profile suggests that it could serve as a lead compound for the development of drugs targeting neurological disorders. Additionally, preliminary toxicology studies have indicated that the compound is well-tolerated at therapeutic doses, further supporting its potential as a viable therapeutic agent.

The significance of this compound extends beyond its immediate applications in drug development. Its unique structural features make it a valuable tool for researchers studying the mechanisms of neurotransmitter receptor interactions. By providing insights into how small molecules can modulate these interactions, this compound could accelerate the discovery of new therapeutic strategies for neurological disorders. Furthermore, its molecular design offers a template for developing analogs with enhanced pharmacological properties, such as improved selectivity or reduced side effects.

In conclusion, 3-{[1-(pyrazine-2-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile, with its CAS number 2034397-38-9, represents a significant advancement in chemical biology and pharmaceutical research. Its intricate molecular structure, combined with its promising biological activity, makes it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of treatments for neurological disorders and other diseases.